Methyl 2-amino-5-methoxybenzoate

Specification

• CAS No.: 2475-80-1
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: methyl 2-amino-5-methoxybenzoate
• Standard InChI: InChI=1S/C9H11NO3/c1-12-6-3-4-8(10)7(5-6)9(11)13-2/h3-5H,10H2,1-2H3
• Standard InChI Key: MOVBJUGHBJJKOW-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)N)C(=O)OC
• Canonical SMILES: COC1=CC(=C(C=C1)N)C(=O)OC

Introduction

Parameter	Classification/Statement	Description
GHS Symbol	GHS07	Warning symbol indicating moderate hazards
Signal Word	Warning	Indicates moderate hazard level
Hazard Statements	H315	Causes skin irritation
	H319	Causes serious eye irritation
	H335	May cause respiratory irritation
Precautionary Statements	P261	Avoid breathing dust/fume/gas/mist/vapors/spray
	P280	Wear protective gloves/protective clothing/eye protection/face protection
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do – continue rinsing
	P304+P340	IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing
	P405	Store locked up
	P501a	Dispose of contents/container according to local regulations
Hazard Code	Xi	European classification indicating irritant properties

For proper storage of Methyl 2-amino-5-methoxybenzoate, it is recommended to keep the compound in a dark place under an inert atmosphere at room temperature. These conditions help prevent potential degradation through photochemical reactions or oxidation processes, maintaining the compound's chemical stability and safety profile. The recommendation for an inert atmosphere suggests potential sensitivity to oxidative conditions, which is consistent with the presence of the oxidizable amino group. Proper storage containers should be selected to maintain these conditions, with appropriate labeling to identify the contents and associated hazards.

Implementation of standard laboratory safety protocols is essential when working with this compound, including the use of appropriate engineering controls such as fume hoods or local exhaust ventilation, particularly when handling larger quantities or when heating the compound. Emergency response equipment such as eyewash stations, safety showers, and spill control materials should be readily accessible in areas where the compound is handled or stored.

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference	Potential Impact on Properties
Methyl 2-amino-5-methoxybenzoate	C9H11NO3	181.189	Reference compound	Baseline for comparison
Methyl 2-amino-5-hydroxy-4-methoxybenzoate	C9H11NO4	197.19	Additional hydroxyl group at 4-position	Increased hydrophilicity, additional hydrogen bonding site
Methyl 2-amino-5-chlorobenzoate	C8H8ClNO2	185.608	Chlorine at 5-position instead of methoxy	Different electronic effects, potential for different reactivity patterns
Methyl 4-amino-2-methoxybenzoate	C9H11NO3	181.189	Positional isomer (amino at 4, methoxy at 2)	Different electronic distribution, altered reactivity of functional groups
2-amino-5-methoxybenzoic acid	C8H9NO3	167.16	Carboxylic acid instead of methyl ester	Different solubility profile, altered reactivity patterns

These related compounds demonstrate the versatility of the basic anthranilate structure and how modifications to substitution patterns and functional groups can create a family of compounds with varied properties and potential applications. Understanding the relationships and differences among these compounds provides valuable insights for structure-activity relationship studies in pharmaceutical research, for developing new synthetic methodologies, or for selecting alternatives with optimized properties for specific applications.